Cas no 147123-18-0 (4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole)

• Product Name: 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole
• CAS No: 147123-18-0
• MF: C₉H₈N₂S₂
• MW: 208.303218841553
• MDL: MFCD00202247
• CID: 4601500
• PubChem ID: 3841083
• Update Time: 2025-07-02

4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-1,2,3-THIADIAZOL-5-YL PHENYL SULFIDE
• 4-METHYL-5-(PHENYLSULFANYL)-1,2,3-THIADIAZOLE
• 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole

• MDL： MFCD00202247
• Inchi： 1S/C9H8N2S2/c1-7-9(13-11-10-7)12-8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： BGRSUEVIZNLPGR-UHFFFAOYSA-N
• SMILES： S1C(SC2=CC=CC=C2)=C(C)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole

Introduction to 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole (CAS No. 147123-18-0)

4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole, identified by its Chemical Abstracts Service (CAS) number 147123-18-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the thiadiazole class, a family of heterocycles known for their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both a methyl group and a phenylsulfanyl substituent in its structure imparts distinct electronic and steric characteristics, making it a versatile scaffold for medicinal chemistry innovation.

The molecular structure of 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole consists of a thiadiazole core, which is a five-membered ring containing two sulfur atoms and two nitrogen atoms. The methyl group at the 4-position and the phenylsulfanyl group at the 5-position are key functional elements that influence its reactivity and interactions with biological targets. The thiadiazole ring itself is electron-rich, which facilitates nucleophilic substitution reactions and allows for further derivatization to enhance specific biological activities. This structural motif has been extensively studied for its ability to modulate enzyme activity and cellular pathways relevant to human diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole with various biological targets with high accuracy. Studies suggest that the compound can interact with enzymes such as kinases and phosphodiesterases, which are critical in signal transduction pathways involved in cancer progression and inflammation. The phenylsulfanyl group, in particular, has been shown to enhance binding affinity by forming hydrophobic interactions and π-stacking with aromatic residues in protein active sites. This insight has guided the design of more potent derivatives with improved pharmacokinetic profiles.

In the realm of drug discovery, 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole has been explored as a lead compound for developing novel therapeutic agents. Preclinical studies have demonstrated its potential in inhibiting the activity of tyrosine kinases, which are overexpressed in many cancers and contribute to tumor growth and metastasis. The compound's ability to disrupt signaling cascades involving these kinases makes it a promising candidate for further development into an anticancer drug. Additionally, its anti-inflammatory properties have been attributed to its capacity to modulate cytokine production and inhibit the activation of inflammatory pathways.

The synthesis of 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. Traditional methods include cyclization reactions between appropriate precursors under controlled conditions, followed by functional group transformations to introduce the desired substituents. Modern synthetic approaches often employ transition metal-catalyzed cross-coupling reactions to achieve higher yields and selectivity. These advancements have not only streamlined the production process but also opened new avenues for structural diversification.

One of the most compelling aspects of 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole is its versatility as a chemical probe in biological research. Researchers have utilized this compound to investigate the mechanisms underlying various diseases by assessing changes in cellular behavior upon exposure. For instance, studies have shown that it can induce apoptosis in cancer cell lines by activating caspase-dependent pathways. Furthermore, its interaction with bacterial enzymes has been explored as a basis for developing novel antibiotics against drug-resistant pathogens. Such findings underscore the importance of thiadiazole derivatives in addressing unmet medical needs.

The pharmacological profile of 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole is further enhanced by its solubility characteristics, which are influenced by the presence of polar functional groups such as the sulfanyl moiety. This solubility allows for efficient absorption across biological membranes and distribution throughout tissues, which is crucial for therapeutic efficacy. Efforts are ongoing to optimize its pharmacokinetic properties through structural modifications aimed at improving bioavailability while minimizing potential side effects.

Future directions in the study of 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole include exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary data suggest that thiadiazole derivatives can modulate cholinergic systems by interacting with acetylcholinesterase enzymes. By fine-tuning the substitution pattern on the thiadiazole core, researchers aim to develop compounds that offer both symptomatic relief and disease-modifying effects. Such investigations hold promise for expanding the therapeutic applications of this class of compounds.

The impact of computational methods on the study of 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole cannot be overstated. High-throughput virtual screening (HTVS) has allowed researchers to rapidly evaluate thousands of compounds for their potential biological activity before conducting expensive wet-lab experiments. Machine learning algorithms have further refined these processes by predicting binding affinities with remarkable accuracy based on structural features alone. These tools have accelerated drug discovery pipelines significantly and have been instrumental in identifying novel analogs of 4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole with enhanced potency.

In conclusion,4-methyl-5-(phenylsulfanyl)-1,2,3-thiadiazole (CAS No. 147123-18-0) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with significant therapeutic potential. Its unique combination of electronic properties and functional groups makes it a valuable scaffold for medicinal chemistry innovation across multiple disease areas including cancer therapy,inflammation modulation,and neuroprotection,highlighting its importance as both a research tool and a lead compound for drug development programs worldwide.